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Compound of Interest

2-Morpholinecarboxamide
Compound Name:

hydrochloride
CAS No.: 1185296-76-7
Cat. No.: B1421197

Get Quote

Executive Summary

2-Morpholinecarboxamide hydrochloride (CAS: 1185296-76-7) is a critical heterocyclic
building block in modern drug discovery, particularly within the fields of kinase inhibition
(PIBK/mTOR pathways) and fragment-based drug design (FBDD). Distinguished by its ability to
modulate physicochemical properties—specifically aqueous solubility and metabolic stability—
this scaffold serves as a hydrophilic vector in lead optimization.

This guide provides a comprehensive technical analysis of the compound, detailing its
synthesis, physicochemical profile, and application in high-value medicinal chemistry
workflows.

Part 1: Chemical Identity & Physicochemical
Profile[1]
Structural Analysis
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The compound consists of a saturated morpholine ring functionalized with a primary

carboxamide group at the C2 position. The hydrochloride salt form ensures high water solubility

and crystallinity, facilitating handling and purification.

Property Data

IUPAC Name Morpholine-2-carboxamide hydrochloride
1185296-76-7 (Racemic); 1439373-55-3

CAS Number

(Related (S)-Acid precursor)

Molecular Formula

CsH10N202[1] - HCI

Molecular Weight 166.61 g/mol
Appearance White to off-white crystalline solid
- Highly soluble in Water, DMSO, Methanol;
Solubility )
Insoluble in Et20, Hexanes
Hygroscopicity High (Requires desiccation)
pKa (Calc) ~8.4 (Morpholine N), ~15 (Amide N)

Stereochemical Considerations

While often supplied as a racemate, the biological activity of morpholine-2-carboxamide

derivatives is frequently stereodependent. The (S)-enantiomer is commonly preferred in kinase

inhibitor design to match the spatial constraints of the ATP-binding pocket.

Part 2: Synthetic Methodologies
Retrosynthetic Analysis & Workflow

The most robust synthetic route utilizes N-protected morpholine-2-carboxylic acid precursors.

The tert-butyloxycarbonyl (Boc) group is preferred for its stability during amidation and facile

removal under acidic conditions.

ipitation. 2-Morpholinecarboxamide HCI
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Figure 1: Standard synthetic workflow for 2-Morpholinecarboxamide HCI from N-Boc
precursors.

Detailed Experimental Protocol

Objective: Synthesis of 2-Morpholinecarboxamide HCI from 4-(tert-butoxycarbonyl)morpholine-
2-carboxylic acid.

Step 1: Amide Coupling

» Dissolution: Dissolve 4-(tert-butoxycarbonyl)morpholine-2-carboxylic acid (1.0 eq) in
anhydrous DMF (0.2 M).

e Activation: Add HATU (1.2 eq) and DIPEA (2.5 eq). Stir at 0°C for 15 minutes.
o Amidation: Add Ammonium Chloride (NH4Cl, 2.0 eq) or purge with Ammonia gas.

o Reaction: Allow to warm to Room Temperature (RT) and stir for 16 hours. Monitor by
TLC/LC-MS.

o Workup: Dilute with EtOAc, wash with 5% LiCl (aqg), sat. NaHCOs, and Brine. Dry over
NazS0a4 and concentrate.

Step 2: Deprotection & Salt Formation

o Solubilization: Dissolve the crude N-Boc amide intermediate in minimal 1,4-Dioxane or
MeOH.

e Acidolysis: Add 4M HCI in Dioxane (5.0 eq) dropwise at 0°C.
o Precipitation: Stir at RT for 2-4 hours. The product typically precipitates as a white solid.

« |solation: Filter the solid under inert atmosphere (N2). Wash with cold Et20 to remove
residual HCI/Dioxane.

e Drying: Dry under high vacuum ( < 1 mbar) over P20s due to hygroscopicity.
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Part 3: Applications in Drug Discovery|[3]
The "Morpholine Effect” in Medicinal Chemistry

The incorporation of 2-morpholinecarboxamide serves three primary functions in lead
optimization:

e Solubility Enhancement: The ether oxygen reduces lipophilicity (LogP) compared to
piperidine/cyclohexane analogs, while the protonated amine (at physiological pH) and
primary amide form strong hydrogen bond networks with water.

o Metabolic Stability: The electron-withdrawing effect of the oxygen atom deactivates the ring
toward oxidative metabolism (CYP450) compared to piperazines.

e Vector Positioning: The C2-carboxamide provides a specific vector for hydrogen bonding
interactions within the hinge region of kinase enzymes.

Strategic Utility in FBDD

In Fragment-Based Drug Discovery, this molecule acts as a high-quality fragment lead.
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Figure 2: Strategic utility of the morpholine scaffold in modulating drug-like properties.
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Part 4: Quality Control & Analytics
NMR Interpretation

Verification of the C2-substitution and salt formation is critical.
e H NMR (400 MHz, DMSO-ds):

o 0 ~9.0-9.5 ppm (br s, 2H): Ammonium protons (NHz%), confirms HCI salt.

o 0 ~7.5&7.1ppm (s, 1H each): Amide protons (-CONH?2). Distinct separation indicates
restricted rotation or H-bonding.

o 0 ~4.0-4.2 ppm (dd, 1H): The chiral center proton (H2). Shifted downfield due to the
electron-withdrawing carboxamide.

o 0 ~3.0-3.9 ppm (m, 6H): Morpholine ring protons.

Handling & Storage

o Hygroscopy: The HCI salt is extremely hygroscopic. It must be stored in a desiccator or
under inert gas (Argon/Nitrogen).

 Stability: Stable at -20°C for >2 years if kept dry. AqQueous solutions should be prepared fresh
or frozen.
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¢ Chemical Properties & Safety: PubChem Compound Summary for CID 1185296-76-7 (2-
Morpholinecarboxamide HCI).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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